2-(4-chlorothiophen-2-yl)acetonitrile
Overview
Description
2-(4-chlorothiophen-2-yl)acetonitrile (2-CTAN) is an organic compound with a molecular formula of C7H5ClNS. It is a colorless liquid with a pungent odor and is soluble in water, alcohol, and acetone. 2-CTAN is a member of the class of compounds known as thiols, which are sulfur-containing compounds with a wide range of applications in the pharmaceutical and chemical industries. 2-CTAN is used as a precursor for the synthesis of several pharmaceuticals, and it has been studied for its potential applications in medicine and biochemistry.
Scientific Research Applications
2-(4-chlorothiophen-2-yl)acetonitrile has been studied for its potential applications in medicine and biochemistry. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, 2-(4-chlorothiophen-2-yl)acetonitrile has been used as a precursor for the synthesis of several pharmaceuticals, including anti-inflammatory drugs and anti-cancer drugs. It has also been used in the synthesis of thiol-containing polymers and other materials for use in drug delivery systems.
Mechanism of Action
The mechanism of action of 2-(4-chlorothiophen-2-yl)acetonitrile is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 2-(4-chlorothiophen-2-yl)acetonitrile has been found to have anti-oxidant properties, which may be due to its ability to scavenge reactive oxygen species.
Biochemical and Physiological Effects
2-(4-chlorothiophen-2-yl)acetonitrile has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, it has been shown to inhibit the growth of certain types of cancer cells, including breast and prostate cancer cells. It has also been found to reduce the production of pro-inflammatory mediators, such as prostaglandins, and to reduce the expression of genes involved in inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-chlorothiophen-2-yl)acetonitrile in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and purify. However, there are some limitations to its use in laboratory experiments. For example, it has a relatively short shelf life and can be easily degraded by light and air. In addition, it is not very stable in aqueous solutions and can be easily hydrolyzed.
Future Directions
2-(4-chlorothiophen-2-yl)acetonitrile has a wide range of potential applications in the pharmaceutical and chemical industries. It has been studied for its potential use in the treatment of various diseases, including cancer and inflammation. In addition, it has been studied for its potential use in drug delivery systems and as a precursor for the synthesis of several pharmaceuticals. Further research is needed to determine its safety and efficacy in these applications. Additionally, further research is needed to better understand its mechanism of action and to develop more efficient and cost-effective synthesis methods.
Synthesis Methods
2-(4-chlorothiophen-2-yl)acetonitrile can be synthesized from the reaction of 4-chlorothiophenol with acetonitrile in the presence of a base such as sodium hydroxide. The reaction is carried out at a temperature of 80-90°C, and the reaction time is typically around 1 hour. The product is then purified by distillation to yield pure 2-(4-chlorothiophen-2-yl)acetonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-chlorothiophen-2-yl)acetonitrile involves the reaction of 4-chlorothiophen-2-ylacetonitrile with a suitable reagent to introduce the chloro group at the 2-position of the thiophene ring.", "Starting Materials": [ "4-chlorothiophen-2-ylacetonitrile", "Suitable reagent for chlorination" ], "Reaction": [ "To a solution of 4-chlorothiophen-2-ylacetonitrile in a suitable solvent, add the suitable reagent for chlorination.", "Stir the reaction mixture at a suitable temperature for a suitable time.", "Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
2228272-65-7 |
Product Name |
2-(4-chlorothiophen-2-yl)acetonitrile |
Molecular Formula |
C6H4ClNS |
Molecular Weight |
157.6 |
Purity |
95 |
Origin of Product |
United States |
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